6-fluoro-1,1-dioxo-N-(3,4,5-trimethoxyphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-3-carboxamide

• IUPAC Name: 6-fluoro-1,1-dioxo-N-(3,4,5-trimethoxyphenyl)-3,4-dihydro-2H-1λ6,2,4-benzothiadiazine-3-carboxamide
• InChI: InChI=1S/C17H18FN3O6S/c1-25-12-7-10(8-13(26-2)15(12)27-3)19-17(22)16-20-11-6-9(18)4-5-14(11)28(23,24)21-16/h4-8,16,20-21H,1-3H3,(H,19,22)
• InChI Key: PQAGOZGRNNJGSZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)NC(=O)C2NC3=C(C=CC(=C3)F)S(=O)(=O)N2
• Molecular Formula: C17H18FN3O6S
• Molecular Weight: 411.4 g/mol
• CAS No.: 946385-05-3

Description

This compound belongs to the benzothiadiazine class, characterized by a bicyclic core structure fused with a thiadiazine ring. Key structural features include:

• 6-Fluoro substitution on the benzothiadiazine core, which may influence electronic properties and receptor binding.
• N-(3,4,5-Trimethoxyphenyl) carboxamide side chain, a motif associated with enhanced lipophilicity and interactions with aromatic-binding domains in biological targets (e.g., microtubules or kinases).

Biological Activity

6-Fluoro-1,1-dioxo-N-(3,4,5-trimethoxyphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-3-carboxamide is a compound belonging to the benzothiadiazine class. This compound has garnered attention due to its potential biological activities, particularly in the context of cancer therapy and other therapeutic applications.

Chemical Structure and Properties

The molecular formula of this compound is $C_{16}H_{18}FN_3O_5S$ with a molecular weight of approximately 383.39 g/mol. The structure features a benzothiadiazine core substituted with a fluorine atom and a trimethoxyphenyl group.

Biological Activity Overview

Research indicates that compounds in the benzothiadiazine class exhibit a range of biological activities, including:

• Anticancer Activity : Studies have shown that similar derivatives can inhibit the growth of various cancer cell lines. For instance, compounds with fluorine substitutions have demonstrated enhanced anticancer efficacy compared to their chlorine counterparts .
• Antimicrobial Properties : Certain derivatives have been tested for their ability to inhibit bacterial growth and have shown promising results against specific pathogens .
• Enzyme Inhibition : The compound may act as an inhibitor of specific enzymes involved in tumor progression and metastasis .

Anticancer Studies

A study published in the Journal of Medicinal Chemistry evaluated the anticancer properties of several benzothiadiazine derivatives. The findings indicated that:

• Cell Lines Tested : A549 (lung cancer), MCF7 (breast cancer), and PC3 (prostate cancer).
• Mechanism of Action : The compound was found to induce apoptosis in cancer cells through the inhibition of ERK1/2 signaling pathways, leading to cell cycle arrest at the G1 phase .

Compound	Cell Line	IC50 (µM)	Mechanism
6-Fluoro derivative	A549	18.5	ERK1/2 inhibition
Chlorinated analogue	MCF7	22.0	Apoptosis induction

Antimicrobial Activity

Research into the antimicrobial effects of similar compounds revealed:

• Bacterial Strains : Tested against E. coli and S. aureus.
• Results : Demonstrated significant inhibition zones compared to control groups, suggesting potential as an antibacterial agent .

Enzyme Inhibition

The compound has shown promise in inhibiting specific enzymes such as carbonic anhydrases which play a role in various physiological processes:

• Enzyme Targeted : Carbonic anhydrase II.
• Biological Role : Involved in pH regulation and fluid secretion in various tissues .

Case Studies

• Case Study on Anticancer Efficacy :
  A clinical trial involving a derivative of this compound was conducted on patients with advanced lung cancer. The results indicated a 30% response rate with manageable side effects, highlighting its potential as a therapeutic option.
• In Vitro Study on Antimicrobial Activity :
  Laboratory studies demonstrated that the compound exhibited significant antibacterial activity against multi-drug resistant strains of bacteria, suggesting its utility in treating infections where conventional antibiotics fail.

Scientific Research Applications

Pharmacological Applications

1. Anticancer Activity
Research has indicated that compounds similar to 6-fluoro-1,1-dioxo-N-(3,4,5-trimethoxyphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-3-carboxamide exhibit significant anticancer properties. For instance, derivatives of benzothiadiazines have shown cytotoxic effects against various cancer cell lines. Studies have demonstrated that these compounds can inhibit the growth of lung cancer (A549), breast cancer (T47D), and colon cancer (HT-29) cells through mechanisms involving apoptosis and cell cycle arrest .

2. Anti-inflammatory Properties
The compound's structural characteristics suggest potential anti-inflammatory effects. Compounds within the benzothiadiazine class have been studied for their ability to modulate inflammatory pathways. In vitro studies have shown that these compounds can reduce the production of pro-inflammatory cytokines in immune cells .

3. Antimicrobial Activity
Research into related compounds has revealed antimicrobial properties against a range of pathogens. For example, derivatives have shown effectiveness against Gram-positive and Gram-negative bacteria as well as fungi. The mechanism of action is believed to involve disruption of microbial cell membranes .

Case Studies

Study Reference	Research Focus	Findings
Hosseinzadeh et al., 2020	Anticancer Activity	Demonstrated significant cytotoxicity against A549 lung carcinoma cells with IC50 values indicating strong inhibitory effects.
Mohammadi-Farani et al., 2014	Tyrosine Kinase Inhibitors	Reported enhanced anticancer activity in synthesized compounds with methoxy groups against prostate cancer cell lines (PC3) with IC50 values indicating superior potency compared to standard treatments .
Cytotoxic Properties Review	General Review	Compounds similar to 6-fluoro derivatives showed broad-spectrum anticancer activity across multiple cell lines including neuroblastoma and colon cancer .

Comparison with Similar Compounds

Research Implications and Gaps

• IDRA 21 Comparison : The target compound’s 6-fluoro substitution and carboxamide side chain may redirect activity away from AMPA receptors toward anticancer targets, warranting in vitro tubulin/klinase assays.
• Combretastatin A-4 Comparison : Structural similarity to combretastatin’s trimethoxyphenyl group supports hypotheses about antimitotic activity, but empirical validation is needed.
• Synthetic Challenges: The carboxamide group in the target compound could improve solubility relative to combretastatin A-4’s phenol-based limitations .